Cas no 1524181-99-4 ((1,5-dimethyl-1H-pyrazol-4-yl)methyl(pentyl)amine)

• Product Name: (1,5-dimethyl-1H-pyrazol-4-yl)methyl(pentyl)amine
• CAS No: 1524181-99-4
• MF: C₁₁H₂₁N₃
• MW: 195.304542303085
• CID: 5219645
• PubChem ID: 75356254
• Update Time: 2025-10-28

(1,5-dimethyl-1H-pyrazol-4-yl)methyl(pentyl)amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanamine, 1,5-dimethyl-N-pentyl-
• n-((1,5-Dimethyl-1h-pyrazol-4-yl)methyl)pentan-1-amine
• (1,5-dimethyl-1H-pyrazol-4-yl)methyl(pentyl)amine

• Inchi： 1S/C11H21N3/c1-4-5-6-7-12-8-11-9-13-14(3)10(11)2/h9,12H,4-8H2,1-3H3
• InChI Key： QVFGAEPZFYKMEK-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(CNCCCCC)C=N1

Additional information on (1,5-dimethyl-1H-pyrazol-4-yl)methyl(pentyl)amine

Compound CAS No. 1524181-99-4: (1,5-Dimethyl-1H-Pyrazol-4-Yl)Methyl(Pentyl)Amine

The compound with CAS No. 1524181-99-4, commonly referred to as (1,5-dimethyl-1H-pyrazol-4-yl)methyl(pentyl)amine, is a specialized organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of pyrazole derivatives, which have gained significant attention in recent years due to their versatile properties and biological activities. The pyrazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms, and its derivatives are widely studied for their roles in drug discovery, materials science, and catalysis.

Structure and Synthesis: The structure of (1,5-dimethyl-1H-pyrazol-4-yl)methyl(pentyl)amine consists of a pyrazole ring substituted with two methyl groups at positions 1 and 5. The substituents on the pyrazole ring are crucial for determining its chemical reactivity and biological activity. The methyl group at position 4 is attached to a methylene bridge, which connects to a pentylamine group. This combination of functional groups makes the compound versatile for various chemical transformations.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. For instance, researchers have explored the potential of pyrazole-based compounds as inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders. The pentylamine group in this compound adds flexibility and may enhance its bioavailability or solubility properties, making it an attractive candidate for drug delivery systems.

Applications in Drug Discovery: The pyrazole moiety in this compound is known for its ability to form hydrogen bonds and interact with biological targets. This property has been leveraged in designing small-molecule inhibitors for protein kinases, which are often overexpressed in cancer cells. Additionally, the presence of the pentylamine group may improve the pharmacokinetic profile of the compound, making it more suitable for therapeutic applications.

Synthesis and Optimization: The synthesis of (1,5-dimethyl-1H-pyrazol-4-yl)methyl(pentyl)amine involves multi-step reactions that require precise control over reaction conditions. Researchers have optimized synthetic routes to achieve high yields and purity levels. For example, microwave-assisted synthesis has been employed to accelerate reaction times while maintaining product quality.

Biological Activity: Experimental studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes, suggesting its potential as a lead compound for further optimization. Computational modeling has also been used to predict its binding affinity to target proteins, providing valuable insights into its mechanism of action.

Safety and Handling: While this compound is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety in laboratory settings. This includes wearing appropriate personal protective equipment (PPE) and working in well ventilated areas when synthesizing or manipulating the compound.

In conclusion, (1,5-dimethyl-1H-pyrazol-4-Yl)methyl(Pentyl)Amine, with CAS No. 1524181-99-4, represents a promising molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an interesting subject for further research and development in areas such as drug discovery and materials science.